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Compound of Interest

3-Chloro-7-methyl-1,6-
Compound Name:

naphthyridine
CAS No.: 2250241-77-9
Cat. No.: B2433629

Get Quote

Executive Safety Summary

Compound Identity: 3-Chloro-7-methyl-1,6-naphthyridine CAS Number: 2250241-77-9
Formula: CoH7CIN2 Molecular Weight: 178.62 g/mol [1][2][3][4]

This guide provides an operational safety framework for handling 3-Chloro-7-methyl-1,6-
naphthyridine, a halogenated nitrogen heterocycle often used as a scaffold in drug discovery.
[1][2] Due to the specific reactivity of the chloronaphthyridine core, this compound must be
treated as a high-potency irritant and potential sensitizer.[1]

Critical Hazard Profile (Class-Based Extrapolation):
» Acute Toxicity: Harmful if swallowed or inhaled.[1]

» Skin/Eye Corrosion: Likely causes severe skin irritation or burns (H314/H315) and serious
eye damage (H318/H319).[1]

e Respiratory: May cause respiratory irritation (H335).[1]
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» Reactivity: Incompatible with strong oxidizing agents and strong acids.[1]

Chemical Profile & Physical Properties[1][5][6]

Understanding the physical state is the first step in risk mitigation.[1] As a solid halogenated
heterocycle, the primary risks are dust inhalation during weighing and dermal absorption during
solution-phase handling.[1]

Property Value | Description Operational Implication

Risk of airborne particulates;

Physical State Solid (Powder/Crystalline) ) )
requires static control.[1][2]
) ] Visual contamination is easily
Appearance Off-white to brown solid
detectable.[1]
Dermal Hazard: Solvents like
B Soluble in DMSO, DCM, DMSO increase skin
Solubility . .
MeOH permeation rates significantly.
[1]
Store in a cool, dry place to
Melting Point >35°C (Estimated) prevent caking or degradation.
[1]
Susceptible to nucleophilic
aromatic substitution (
Reactivity Halogenated Heterocycle

); avoid inadvertent contact
with nucleophiles (amines,
thiols).[1]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable. The selection logic is based on the "Barrier
Principle"—creating multiple independent layers of protection between the hazard and the

operator.[1]

PPE Decision Logic
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This diagram illustrates the required PPE escalation based on the scale of operation and the
physical state of the compound.[1]

Start: Assess Operation

Physical State?

Synthesis/Transfer

Solid / Powder Solution (Organic Solvent)

Penetrating Solvent (DMSO)

LEVEL 3: High Hazard

Silver Shield® Gloves
Face Shield + Goggles
Respirator (if outside hood)

Scale > 100 mg? Standard Solvent

No (<100mg) Yes (>100mg)

Y
LEVEL 1: Standard LEVEL 2: Enhanced
Nitrile Gloves (4 mil) Double Nitrile or Laminate
Safety Glasses Chemical Goggles
Lab Coat Fume Hood Required

Click to download full resolution via product page

Figure 1: PPE Decision Matrix based on operational scale and solvent carrier.[1][2]
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iled ficati

Component Recommendation Technical Rationale

The outer glove protects
against physical abrasion; the
] ] o inner glove acts as the final
Hand Protection Double Gloving (Nitrile) ) )
chemical barrier.[1][2] Change
frequency: Every 30 mins or

immediately upon splash.

Safety glasses are insufficient

for powders (dust entry) or
Eye Protection Chemical Splash Goggles synthesis (splash risk).[1]

Goggles must be ANSI Z287.1

compliant.[1]

Engineering controls are

) superior to respirators.[1] If
. Fume Hood (Face Velocity > o ) )
Respiratory 100 fpm) weighing outside a hood is
m
P unavoidable, use an N95 or

P100 particulate respirator.[1]

Cotton lab coats can absorb

liquids.[1] Use disposable
Body Protection Tyvek® Sleeves or Lab Coat Tyvek sleeves when handling

solutions >10 mL to prevent

forearm exposure.[1]

Operational Handling Protocols
A. Weighing & Transfer (Solid State)[1]

 Static Control: Naphthyridine powders can be static-prone.[1] Use an anti-static gun or
polonium strip near the balance.[1]

o Containment: Weigh inside a chemical fume hood. If the balance is external, use a "weighing
funnel” or closed transfer vessel to move the solid.[1]
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o Clean-Up: Wipe the balance area with a damp paper towel (water/surfactant) immediately
after use to capture invisible dust.[1]

B. Synthesis & Reaction Setup

 Inert Atmosphere: While 3-chloro-7-methyl-1,6-naphthyridine is relatively stable, many
coupling reactions (e.g., Suzuki, Buchwald) require inert conditions.[1][2] Purge reaction
vessels with Nitrogen or Argon.[1]

o Temperature Control: Halogenated heterocycles can release HCI or toxic vapors upon
thermal decomposition.[1] Ensure reflux condensers are properly cooled and vented into the
hood exhaust.[1]

C. Waste Disposal & Deactivation

Never dispose of this compound down the drain.[1] It is a halogenated organic pollutant.[1][5]
¢ Segregation: Collect in the "Halogenated Organic Waste" container.

o Labeling: clearly mark the tag with "3-Chloro-7-methyl-1,6-naphthyridine” and
"Toxic/lrritant".[1][2]

e Rinsing: Triple-rinse all glassware with acetone.[1] Collect the first rinse in the halogenated
waste container.[1] Subsequent rinses can go to general solvent waste.[1]

Emergency Response: Spill Management

In the event of a spill, immediate decisive action limits exposure.[1] Follow this logic flow to
determine the safety of the cleanup.
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Spill Detected

Is it contained in
the Fume Hood?

Yes: Low Risk No: High Risk

1. Cover with Absorbent Pads 1. Evacuate Area
2. Wipe with DCM/Acetone 2. Alert Safety Officer
3. Dispose as Haz Waste 3. Do NOT attempt solo cleanup

Click to download full resolution via product page

Figure 2: Spill Response Decision Tree.[1][2] Note: Spills outside the fume hood require
evacuation due to the potential for respiratory irritation.[1]

First Aid Measures:

+ Eye Contact: Rinse immediately with water for 15 minutes.[1][6] Lift eyelids to ensure
flushing.[1][5] Seek medical attention.

¢ Skin Contact: Remove contaminated clothing.[1][6] Wash skin with soap and water.[1][6][7]
Do not use solvents (ethanol/acetone) to wash skin, as this drives the chemical deeper into

the dermis.[1]
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« Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. 1,6-Naphthyridine | CBH6N2 | CID 67488 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. CAS [chemicalbook.com]

. 2250241-77-9|3-Chloro-7-methyl-1,6-naphthyridine|BLD Pharm [bldpharm.com]
¢ 4. 3-chloro-7-methyl-1,6-naphthyridine | 2250241-77-9 [m.chemicalbook.com]
. campusoperations.temple.edu [campusoperations.temple.edu]

. echemi.com [echemi.com]

. capotchem.com [capotchem.com]

. 4965-33-7|7-Chloro-2-methylquinoline| BLD Pharm [bldpharm.com]

°
(] [e0] ~ » ol S w

. cas 2250241-77-9|| where to buy 3-chloro-7-methyl-1,6-naphthyridine
[spanish.chemenu.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Naphthyridine
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Naphthyridine
https://www.benchchem.com/product/b2433629/docs?utm_src=pdf-body#personal-protective-equipment-handling-guide-3-chloro-7-methyl-1-6-naphthyridine
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Naphthyridine
https://www.chemicalbook.com/ShowSupplierProductsDetail_696760_2500.aspx
https://www.bldpharm.com/products/2250241-77-9.html
https://m.chemicalbook.com/chemicalproductproperty_ru_cb14897762.htm
https://www.bldpharm.com/products/4965-33-7.html
https://spanish.chemenu.com/products/2250241-77-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Naphthyridine
https://www.chemicalbook.com/ShowSupplierProductsDetail_696760_2500.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Naphthyridine
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Naphthyridine
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Naphthyridine
https://www.chemicalbook.com/ShowSupplierProductsDetail_696760_2500.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Naphthyridine
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Naphthyridine
https://www.chemicalbook.com/ShowSupplierProductsDetail_696760_2500.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Naphthyridine
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Naphthyridine
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Naphthyridine
https://www.chemicalbook.com/ShowSupplierProductsDetail_696760_2500.aspx
https://www.benchchem.com/product/b2433629?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Naphthyridine
https://www.chemicalbook.com/ShowSupplierProductsDetail_696760_2500.aspx
https://www.bldpharm.com/products/2250241-77-9.html
https://m.chemicalbook.com/chemicalproductproperty_ru_cb14897762.htm
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.echemi.com/sds/3-chloro-37-dimethylocta-16-diene-pid_Seven31035.html
https://www.capotchem.com/doc/viewmsds_952059-69-7.html
https://www.bldpharm.com/products/4965-33-7.html
https://spanish.chemenu.com/products/2250241-77-9.html
https://spanish.chemenu.com/products/2250241-77-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2433629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: 3-
Chloro-7-methyl-1,6-naphthyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2433629/docs#personal-protective-equipment-
handling-guide-3-chloro-7-methyl-1-6-naphthyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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